pGlu-His-OH
pGlu-His-OH
Pyroglutamylhistidine is a dipeptide.
Brand Name:
Vulcanchem
CAS No.:
32159-22-1
VCID:
VC0540749
InChI:
InChI=1S/C11H14N4O4/c16-9-2-1-7(14-9)10(17)15-8(11(18)19)3-6-4-12-5-13-6/h4-5,7-8H,1-3H2,(H,12,13)(H,14,16)(H,15,17)(H,18,19)/t7-,8-/m0/s1
SMILES:
C1CC(=O)NC1C(=O)NC(CC2=CN=CN2)C(=O)O
Molecular Formula:
C11H14N4O4
Molecular Weight:
266.25 g/mol
pGlu-His-OH
CAS No.: 32159-22-1
Cat. No.: VC0540749
Molecular Formula: C11H14N4O4
Molecular Weight: 266.25 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Pyroglutamylhistidine is a dipeptide. |
|---|---|
| CAS No. | 32159-22-1 |
| Molecular Formula | C11H14N4O4 |
| Molecular Weight | 266.25 g/mol |
| IUPAC Name | (2S)-3-(1H-imidazol-5-yl)-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]propanoic acid |
| Standard InChI | InChI=1S/C11H14N4O4/c16-9-2-1-7(14-9)10(17)15-8(11(18)19)3-6-4-12-5-13-6/h4-5,7-8H,1-3H2,(H,12,13)(H,14,16)(H,15,17)(H,18,19)/t7-,8-/m0/s1 |
| Standard InChI Key | XFWCSGJOVUQCME-YUMQZZPRSA-N |
| Isomeric SMILES | C1CC(=O)N[C@@H]1C(=O)N[C@@H](CC2C=NC=N2)C(=O)O |
| SMILES | C1CC(=O)NC1C(=O)NC(CC2=CN=CN2)C(=O)O |
| Canonical SMILES | C1CC(=O)NC1C(=O)NC(CC2C=NC=N2)C(=O)O |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator